Cas no 1214376-45-0 (2-Methoxy-3-(pyridin-3-yl)benzoic acid)
2-Methoxy-3-(pyridin-3-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-3-(pyridin-3-yl)benzoic acid
- 2-Methoxy-3-(pyridin-3-yl)benzoic acid
-
- Inchi: 1S/C13H11NO3/c1-17-12-10(9-4-3-7-14-8-9)5-2-6-11(12)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: CDIGXBMOVRBSNB-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(=O)O)=CC=CC=1C1C=NC=CC=1
Computed Properties
- Exact Mass: 229.074
- Monoisotopic Mass: 229.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 59.4
2-Methoxy-3-(pyridin-3-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000749-250mg |
2-Methoxy-3-(pyridin-3-yl)benzoic acid |
1214376-45-0 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A015000749-500mg |
2-Methoxy-3-(pyridin-3-yl)benzoic acid |
1214376-45-0 | 97% | 500mg |
$790.55 | 2023-09-04 | |
| Alichem | A015000749-1g |
2-Methoxy-3-(pyridin-3-yl)benzoic acid |
1214376-45-0 | 97% | 1g |
$1579.40 | 2023-09-04 |
2-Methoxy-3-(pyridin-3-yl)benzoic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Methoxy-3-(pyridin-3-yl)benzoic acid
Introduction to 2-Methoxy-3-(pyridin-3-yl)benzoic acid (CAS No: 1214376-45-0)
2-Methoxy-3-(pyridin-3-yl)benzoic acid, with the CAS number 1214376-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoic acid derivatives, characterized by its methoxy and pyridinyl substituents, which contribute to its unique chemical properties and potential biological activities.
The structural configuration of 2-Methoxy-3-(pyridin-3-yl)benzoic acid positions it as a promising candidate for further investigation in medicinal chemistry. The presence of a pyridine ring at the third position relative to the methoxy-substituted benzoic acid core introduces a variety of possible interactions with biological targets. This structural feature is particularly intriguing for researchers exploring novel therapeutic agents, as it allows for selective binding to specific enzymes and receptors.
In recent years, there has been a growing interest in benzoic acid derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The methoxy group in 2-Methoxy-3-(pyridin-3-yl)benzoic acid enhances its solubility and bioavailability, making it a more viable candidate for drug formulation compared to non-substituted benzoic acids.
The pyridinyl moiety in this compound is particularly noteworthy, as it has been shown to interact with a range of biological targets, including metalloproteinases and kinase inhibitors. These interactions are critical for the development of drugs that target diseases such as cancer, neurodegenerative disorders, and infectious diseases. The pyridine ring can serve as a hydrogen bond acceptor or donor, facilitating stable binding to biological macromolecules.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies on 2-Methoxy-3-(pyridin-3-yl)benzoic acid have revealed potential interactions with enzymes involved in metabolic pathways relevant to metabolic syndrome and type 2 diabetes. These findings suggest that this compound may have therapeutic applications in managing metabolic disorders.
The synthesis of 2-Methoxy-3-(pyridin-3-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing enough material for preclinical studies and eventual clinical trials.
In addition to its potential therapeutic applications, 2-Methoxy-3-(pyridin-3-yl)benzoic acid has shown promise in the field of materials science. Its unique structural properties make it suitable for use in organic electronics and sensors. The compound's ability to undergo photochemical reactions under specific conditions has been explored for applications in photovoltaic devices and optoelectronic materials.
The pharmacokinetic profile of 2-Methoxy-3-(pyridin-3-yl)benzoic acid is another area of active research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing dosages and minimizing potential side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been instrumental in characterizing the compound's metabolism.
The safety profile of 2-Methoxy-3-(pyridin-3-yl)benzoic acid is also under investigation. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies involve administering the compound to animal models at various doses to evaluate its safety margins. The results from these studies will provide valuable data for regulatory submissions if clinical trials are planned.
The future direction of research on 2-Methoxy-3-(pyridin-3-yl)benzoic acid includes exploring its potential as a lead compound for drug development. Researchers are interested in modifying its structure to enhance its potency and selectivity against specific biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.
In conclusion, 2-Methoxy-3-(pyridin-3-yl)benzoic acid (CAS No: 1214376-45-0) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further investigation, with applications ranging from drug development to advanced materials. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in addressing various scientific challenges.
1214376-45-0 (2-Methoxy-3-(pyridin-3-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)